Cas no 1050884-51-9 ((2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid)

(2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic acid is a synthetic cinnamic acid derivative featuring a 3,5-dimethylisoxazole substituent. This compound is of interest in medicinal chemistry due to its structural resemblance to bioactive molecules, particularly as a potential intermediate for drug development. The presence of the isoxazole moiety enhances its stability and may influence binding affinity in biological systems. Its conjugated double bond system and carboxylic acid functional group make it suitable for further derivatization or conjugation. The compound is typically utilized in research settings for investigating structure-activity relationships, particularly in the design of anti-inflammatory or anticancer agents. It is supplied with high purity for reliable experimental reproducibility.
(2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid structure
1050884-51-9 structure
Product Name:(2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid
CAS No:1050884-51-9
MF:C15H15NO4
MW:273.283904314041
MDL:MFCD10686683
CID:1073333
PubChem ID:28819337
Update Time:2025-10-22

(2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-{4-[(3,5-Dimethylisoxazol-4-yl)methoxy]-phenyl}acrylic acid
    • (2E)-3-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]phenyl}prop-2-enoic acid
    • (2E)-3-{4-[(3,5-dimethylisoxazol-4-yl)methoxy]phenyl}acrylic acid
    • (2E)-3-{4-[(dimethyl-1,2-oxazol-4-yl)methoxy]phenyl}prop-2-enoic acid
    • AC1Q2FCS
    • BBL015903
    • EN300-33538
    • MolPort-005-312-052
    • STL163895
    • T6186587
    • AKOS002160528
    • VS-05070
    • ALBB-012445
    • 1050884-51-9
    • MFCD10686683
    • EN300-343492
    • DTXSID00651692
    • (2E)-3-(4-[(3,5-Dimethylisoxazol-4-yl)methoxy]phenyl)acrylic acid
    • (2E)-3-(4-((3,5-dimethylisoxazol-4-yl)methoxy)phenyl)acrylic acid
    • Z356176352
    • (E)-3-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]phenyl]prop-2-enoic acid
    • 3-(4-((3,5-Dimethylisoxazol-4-yl)methoxy)phenyl)acrylic acid
    • 3-{4-[(dimethyl-1,2-oxazol-4-yl)methoxy]phenyl}prop-2-enoic acid
    • 2-propenoic acid, 3-[4-[(3,5-dimethyl-4-isoxazolyl)methoxy]phenyl]-, (2E)-
    • A906741
    • 3-(4-((3,5-Dimethylisoxazol-4-yl)methoxy)phenyl)acrylicacid
    • 2-propenoic acid, 3-[4-[(3,5-dimethyl-4-isoxazolyl)methoxy
    • (2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid
    • MDL: MFCD10686683
    • Inchi: 1S/C15H15NO4/c1-10-14(11(2)20-16-10)9-19-13-6-3-12(4-7-13)5-8-15(17)18/h3-8H,9H2,1-2H3,(H,17,18)/b8-5+
    • InChI Key: BQZPGKUDULVQNI-VMPITWQZSA-N
    • SMILES: O(C1C=CC(/C=C/C(=O)O)=CC=1)CC1C(C)=NOC=1C

Computed Properties

  • Exact Mass: 273.10010796g/mol
  • Monoisotopic Mass: 273.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.6Ų

(2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid Security Information

  • HazardClass:IRRITANT

(2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid Pricemore >>

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Additional information on (2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid

Comprehensive Overview of (2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid (CAS No. 1050884-51-9)

(2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid (CAS No. 1050884-51-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This acrylic acid derivative features a 3,5-dimethylisoxazole moiety linked via a methoxyphenyl group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its role as a bioactive intermediate in the synthesis of novel therapeutic agents.

The compound's molecular structure combines a conjugated double bond (2E configuration) with an aromatic system, which contributes to its stability and reactivity. This design is often explored in medicinal chemistry for targeting enzymes or receptors involved in inflammatory pathways. Recent studies highlight its potential as a COX-2 inhibitor, aligning with the growing demand for non-steroidal anti-inflammatory drugs (NSAIDs) with fewer side effects. Such applications resonate with current healthcare trends focusing on precision medicine and personalized therapeutics.

In the context of green chemistry, (2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid is also being investigated for its compatibility with sustainable synthesis methods. With increasing environmental concerns, researchers are optimizing its production using catalytic processes and renewable feedstocks. This aligns with the broader industry shift toward eco-friendly pharmaceuticals, a topic frequently searched in academic and industrial forums.

From a commercial perspective, the compound's CAS No. 1050884-51-9 is often referenced in patents and material safety data sheets (MSDS), underscoring its industrial relevance. Suppliers and manufacturers emphasize its high purity (>98%) for research use, catering to laboratories specializing in small-molecule drug development. Its stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality.

Emerging discussions in AI-driven drug discovery have also spotlighted this compound. Machine learning models are being trained to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a hot topic in computational chemistry. Such advancements address frequently searched queries like "how to optimize drug candidates using AI" or "predicting compound bioavailability."

In summary, (2E)-3-{4-(3,5-Dimethylisoxazol-4-yl)methoxyphenyl}acrylic Acid represents a versatile scaffold with multifaceted applications. Its integration into cutting-edge research—from traditional synthetic routes to digital chemistry platforms—positions it as a compound of enduring scientific and commercial value.

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